Cas no 1807116-67-1 (3-Chloro-2-fluoro-6-methylbenzonitrile)

• Product Name: 3-Chloro-2-fluoro-6-methylbenzonitrile
• CAS No: 1807116-67-1
• MF: C₈H₅ClFN
• MW: 169.5834
• CID: 5084169
• PubChem ID: 130848764
• Update Time: 2025-06-23

3-Chloro-2-fluoro-6-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-6-methylbenzonitrile
• 1807116-67-1
• BS-52785
• starbld0036222
• F85665

• Inchi： 1S/C8H5ClFN/c1-5-2-3-7(9)8(10)6(5)4-11/h2-3H,1H3
• InChI Key： HWIPKOXSSUTFSI-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(C([H])([H])[H])=C(C#N)C=1F

Computed Properties

• Exact Mass: 169.0094550g/mol
• Monoisotopic Mass: 169.0094550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8

Additional information on 3-Chloro-2-fluoro-6-methylbenzonitrile

Introduction to 3-Chloro-2-fluoro-6-methylbenzonitrile (CAS No. 1807116-67-1)

3-Chloro-2-fluoro-6-methylbenzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1807116-67-1, is a fluorinated aromatic nitrile derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its chloro, fluoro, and methyl substituents on a benzonitrile backbone, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structural configuration of 3-Chloro-2-fluoro-6-methylbenzonitrile imparts distinct reactivity patterns, making it a versatile building block for medicinal chemists. The presence of both electron-withdrawing (chloro and nitrile) and electron-donating (methyl) groups on the aromatic ring creates a balance of polarity and stability, which is advantageous for further functionalization. This balance allows for selective modifications at different positions on the ring, enabling the construction of complex molecular architectures.

In recent years, the demand for fluorinated compounds in drug development has surged due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles. 3-Chloro-2-fluoro-6-methylbenzonitrile fits into this trend as a precursor for synthesizing fluorinated heterocycles and other pharmacophores. Its role in generating novel therapeutic agents has been explored in several cutting-edge research studies.

One notable application of 3-Chloro-2-fluoro-6-methylbenzonitrile is in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The fluorine atom, in particular, plays a pivotal role in modulating binding affinity to target proteins. For instance, research published in Journal of Medicinal Chemistry demonstrated that fluorinated benzonitriles can serve as potent scaffolds for tyrosine kinase inhibitors by improving interactions with key residues in the active site. The chloro group further enhances reactivity, allowing for facile coupling reactions with amines or thiols to form more complex derivatives.

Another emerging area where 3-Chloro-2-fluoro-6-methylbenzonitrile has shown promise is in the synthesis of antiviral agents. The nitrile group provides a site for further derivatization into carboxylic acids or amides, which are common motifs in antiviral drugs. A study published in Bioorganic & Medicinal Chemistry Letters highlighted the use of this compound in generating substituted benzoic acids with inhibitory activity against viral proteases. The fluoro substituent was found to enhance resistance to enzymatic degradation, thereby prolonging the drug's efficacy.

The agrochemical sector has also benefited from the utility of 3-Chloro-2-fluoro-6-methylbenzonitrile as an intermediate. Fluorinated compounds are known for their improved herbicidal and pesticidal properties due to their increased lipophilicity and stability under environmental conditions. Researchers have utilized this compound to develop novel herbicides that target specific enzymatic pathways in weeds while minimizing toxicity to crops. The methyl group contributes to steric hindrance, preventing off-target effects on beneficial plants.

The synthetic methodologies involving 3-Chloro-2-fluoro-6-methylbenzonitrile have been refined over time to achieve higher yields and purities. Modern techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient transformations of this intermediate into more complex structures. For example, Suzuki-Miyaura couplings have been employed to introduce aryl groups at various positions on the benzonitrile ring, expanding the library of possible derivatives.

The safety profile of 3-Chloro-2-fluoro-6-methylbenzonitrile is another critical consideration in its application. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure worker safety. Personal protective equipment (PPE), such as gloves and safety goggles, is recommended during its handling and storage. Additionally, storage conditions should be controlled to prevent degradation due to moisture or light exposure.

In conclusion, 3-Chloro-2-fluoro-6-methylbenzonitrile (CAS No. 1807116-67-1) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse synthetic pathways leading to biologically active molecules with therapeutic value. As research continues to uncover new applications for fluorinated compounds, the role of intermediates like this one will undoubtedly expand, driving innovation in drug discovery and agricultural science.